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Compound of Interest

Compound Name: Valbenazine

Cat. No.: B1662120 Get Quote

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of valbenazine, intended for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection.

Immediate Safety and Hazard Identification
Valbenazine must be handled as a hazardous substance. Key safety data points are

summarized below.
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Hazard Identification & Regulatory Data Reference

UN Number UN2811[1]

Proper Shipping Name Toxic solids, organic, n.o.s. (Valbenazine)[1]

Primary Hazards Toxic if swallowed[2], Harmful if swallowed[3]

Environmental Hazards

Water hazard class 2: hazardous for water[1].

Very toxic to aquatic life with long lasting

effects[3]. Do not allow the product to reach

ground water, water courses, or sewage

systems[1][4].

Regulatory Framework

Disposal must comply with all federal, state, and

local regulations[1][5][6]. In the U.S., this

includes regulations set by the Environmental

Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA)[7][8].

Experimental Protocol: Spill Management
In the event of an accidental spill, immediate containment and cleanup are required to mitigate

exposure and environmental release.

Methodology:

Ensure Personnel Safety: Evacuate non-essential personnel. The responding personnel

must wear appropriate Personal Protective Equipment (PPE), including safety goggles with

side-shields, impervious clothing, and protective gloves[4][6].

Ventilation: Ensure the area is adequately ventilated[4].

Containment: Prevent further leakage or spillage. Do not let the product enter drains or water

courses[3][4][6].

Absorption:
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For liquid solutions, absorb with a finely-powdered, inert, liquid-binding material such as

diatomite, sand, cat litter, or universal binders[3][6][9].

For solid spills, carefully sweep or vacuum the material to avoid dust formation[2][4]. Place

the collected material into a suitable, closed container for disposal[4].

Decontamination: Scrub contaminated surfaces and equipment with alcohol to

decontaminate them[3][6].

Disposal of Cleanup Materials: All contaminated materials (absorbents, PPE, etc.) must be

collected, placed in a sealed container, and disposed of as hazardous waste according to the

procedures outlined in Section 3[3][6].

Procedural Guidance: Routine Disposal of Unused
Valbenazine
Unused, expired, or surplus valbenazine must be disposed of as hazardous pharmaceutical

waste. It must not be discarded with household garbage or washed down the drain[1].

Step-by-Step Disposal Plan:

Waste Segregation: Identify and segregate all valbenazine waste, including pure substance,

contaminated labware, and materials from spill cleanups.

Containerization:

Keep the waste in its original container where possible, or in a suitable, sealed, and clearly

labeled container[4]. The container should be leak-proof and tamper-resistant[10].

Ensure the container is marked in accordance with transport and disposal regulations,

noting its contents and associated hazards (e.g., "Hazardous Waste," "Toxic," UN2811)[1].

Professional Disposal Service:

Contact and contract with a licensed professional waste disposal company that is

permitted to handle hazardous pharmaceutical waste[4][5].
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Offer all surplus and non-recyclable valbenazine solutions to this company for proper

disposal[4].

Approved Disposal Method:

The recommended method of disposal is high-temperature incineration in a facility

equipped with an afterburner and scrubber[5].

Ensure the selected disposal company will dispose of the contents and container at an

approved waste disposal plant[2][3].

Record Keeping: Maintain detailed records of all disposed pharmaceutical waste, in

compliance with institutional policies and regulatory requirements.

Mandatory Visualization: Valbenazine Disposal
Workflow
The following diagram illustrates the logical workflow for the proper disposal of valbenazine in

a research environment.

Caption: Logical workflow for the safe disposal of valbenazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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